Cas no 288251-47-8 (5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid)

5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid structure
288251-47-8 structure
Product Name:5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
CAS No:288251-47-8
MF:C12H12N2O2
MW:216.235882759094
MDL:MFCD04122757
CID:1436651
PubChem ID:2769583
Update Time:2025-04-20

5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 5-methyl-1-(4-methylphenyl)-
    • 5-methyl-1-(4-methylphenyl)pyrazole-4-carboxylic acid
    • 1-(4-methylphenyl)-5-methylpyrazole-4-carboxylic acid
    • YLLKMSOYYAPTFG-UHFFFAOYSA-N
    • Z241107252
    • EN300-29782
    • 288251-47-8
    • CS-0215747
    • 5-Methyl-1-(p-tolyl)-1H-pyrazole-4-carboxylic acid
    • SCHEMBL6052256
    • G30597
    • DTXSID90377773
    • AKOS000141433
    • MFCD04122757
    • 5-Methyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid
    • 5-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid
    • 5-Methyl-1-(p-tolyl)-1H-pyrazole-4-carboxylicacid
    • 5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
    • MDL: MFCD04122757
    • Inchi: 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-9(2)11(7-13-14)12(15)16/h3-7H,1-2H3,(H,15,16)
    • InChI Key: YLLKMSOYYAPTFG-UHFFFAOYSA-N
    • SMILES: OC(C1C=NN(C2C=CC(C)=CC=2)C=1C)=O

Computed Properties

  • Exact Mass: 216.08996
  • Monoisotopic Mass: 216.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
023333-250mg
5-Methyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid
288251-47-8 = 99% (HPLC)
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£104.00 2022-03-01
Fluorochem
023333-1g
5-Methyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid
288251-47-8 = 99% (HPLC)
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£207.00 2022-03-01
Fluorochem
023333-5g
5-Methyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid
288251-47-8 = 99% (HPLC)
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£838.00 2022-03-01
abcr
AB510051-250 mg
5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid; .
288251-47-8
250MG
€234.20 2023-04-18
abcr
AB510051-1 g
5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic acid; .
288251-47-8
1g
€432.60 2023-04-18
Chemenu
CM188465-5g
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$484 2021-08-05
Chemenu
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$171 2023-02-02
TRC
M779755-50mg
5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
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50mg
$ 50.00 2022-06-03
TRC
M779755-100mg
5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
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$ 70.00 2022-06-03
TRC
M779755-500mg
5-Methyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylic Acid
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$ 230.00 2022-06-03

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